Cas no 2680711-62-8 (benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate)

• Product Name: benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate
• CAS No: 2680711-62-8
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 5856941
• PubChem ID: 165917879
• Update Time: 2025-05-24

benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285232
• 2680711-62-8
• benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate

• Inchi： 1S/C13H12ClN3O2/c1-17(11-7-8-15-12(14)16-11)13(18)19-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： WCRXKYYONLBOTG-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.0618043g/mol
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate

Professional Introduction to Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate (CAS No. 2680711-62-8)

Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate, with the chemical formula C₁₂H₁₁ClN₂O₂ and CAS number 2680711-62-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzyl group and a carbamate moiety linked to a chloropyrimidine core makes it an intriguing candidate for further exploration in drug discovery and development.

The structural motif of Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate positions it as a versatile intermediate in the synthesis of more complex molecules. The chloropyrimidine ring is particularly noteworthy, as it is a common scaffold in many biologically active compounds. This scaffold is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The carbamate group in Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate offers a potential site for functionalization, allowing chemists to modify its properties and enhance its binding affinity to biological targets. This flexibility has made it a subject of extensive research in the quest for new pharmacological entities.

One of the most compelling aspects of this compound is its potential role in the development of antiviral and anticancer agents. The chloropyrimidine core has been shown to exhibit activity against various viral enzymes, including those involved in RNA replication. Additionally, modifications at the benzyl and carbamate positions have been explored to improve solubility and bioavailability, which are critical factors for drug efficacy.

Recent studies have highlighted the importance of computational methods in predicting the biological activity of compounds like Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate. Molecular docking simulations have been employed to model its interactions with target proteins, providing insights into its mechanism of action. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently.

The synthesis of Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate involves multi-step organic reactions that require careful optimization. The chlorination step, particularly, is crucial for introducing the necessary electronic properties into the pyrimidine ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its synthetic significance, Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate has been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical relevance. Preclinical studies have begun to explore these aspects, providing valuable data on its potential as a drug candidate.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market have their origins in natural products, which often serve as inspiration for synthetic chemists. The chloropyrimidine scaffold found in Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate draws parallels with several natural products known for their biological activity. By leveraging these natural templates, researchers can develop novel compounds with improved pharmacological profiles.

The future prospects of Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate are promising, with ongoing research aimed at expanding its applications. Investigating its potential as an agrochemical agent is one such avenue being explored. The compound's structural features make it a candidate for developing new pesticides or herbicides that target specific enzymes or pathways in plants and pests.

In conclusion, Benzyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate (CAS No. 2680711-62-8) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential biological activities make it a valuable asset in modern drug discovery efforts. As research continues to uncover new ways to utilize this compound, its significance in medicinal chemistry is likely to grow further.